Cas no 2172538-39-3 (5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

5-(Cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde is a specialized triazole-based aldehyde compound with potential applications in medicinal chemistry and organic synthesis. Its structure features a cyclopropylmethyl group and a 4-methoxybutan-2-yl substituent, offering unique steric and electronic properties that may enhance reactivity in heterocyclic transformations. The aldehyde functional group provides a versatile handle for further derivatization, such as condensation or nucleophilic addition reactions. This compound could serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting triazole-containing pharmacophores. Its balanced lipophilicity, conferred by the cyclopropyl and methoxy groups, may improve membrane permeability in drug design applications.
5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde structure
2172538-39-3 structure
Product Name:5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
CAS No:2172538-39-3
MF:C12H19N3O2
MW:237.298162698746
CID:5567986
PubChem ID:165594208
Update Time:2025-10-23

5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
    • 2172538-39-3
    • EN300-1594895
    • Inchi: 1S/C12H19N3O2/c1-9(5-6-17-2)15-12(7-10-3-4-10)11(8-16)13-14-15/h8-10H,3-7H2,1-2H3
    • InChI Key: IRRUXOOEJXMKDU-UHFFFAOYSA-N
    • SMILES: O(C)CCC(C)N1C(=C(C=O)N=N1)CC1CC1

Computed Properties

  • Exact Mass: 237.147726857g/mol
  • Monoisotopic Mass: 237.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57Ų

5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

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5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature

Additional information on 5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172538-39-3)

The compound 5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172538-39-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of this triazole-based aldehyde, which serves as a key intermediate in the development of novel heterocyclic compounds. Researchers have employed advanced techniques such as click chemistry and microwave-assisted synthesis to optimize the production of this compound, achieving higher yields and purity. The presence of both cyclopropyl and methoxybutyl groups in its structure is believed to contribute to its enhanced stability and bioavailability.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde exhibits promising inhibitory effects against a range of enzymes, including kinases and proteases. These findings suggest its potential as a lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Moreover, recent computational modeling and molecular docking studies have provided insights into the compound's binding affinity with various biological targets. These simulations have identified key interactions between the triazole ring and active sites of target proteins, offering a rational basis for further structural modifications to enhance its efficacy and selectivity.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 5-(cyclopropylmethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a promising scaffold in medicinal chemistry with significant potential for drug discovery. Continued research into its synthesis, biological activity, and therapeutic applications will be crucial for unlocking its full potential in the treatment of various diseases.

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